2'-Tosyl-2',3'-dihydro-1'h-spiro[cyclobutane-1,4'-isoquinoline]
Overview
Description
“2’-Tosyl-2’,3’-dihydro-1’h-spiro[cyclobutane-1,4’-isoquinoline]” is a chemical compound with the molecular formula C19H21NO2S and a molecular weight of 327.44 . It is also known by its synonyms: 2’-tosyl-2’,3’-dihydro-1’H-spiro[cyclobutane-1,4’-isoquinoline] and Spiro[cyclobutane-1,4’(1’H)-isoquinoline], 2’,3’-dihydro-2’-[(4-methylphenyl)sulfonyl]- .
Molecular Structure Analysis
The molecular structure of this compound is complex, as indicated by its name. It contains a spiro[cyclobutane-1,4’-isoquinoline] core, which is a type of spiro compound where two rings share a single atom. In this case, the shared atom is part of both a cyclobutane ring and an isoquinoline ring .Physical and Chemical Properties Analysis
This compound has a molecular weight of 327.44 . Other physical and chemical properties such as melting point, boiling point, and density would need to be determined experimentally .Scientific Research Applications
Antitubercular Activity
A study by Hadda et al. (2007) focused on synthesizing a series of novel spiroheterocycles, including structures similar to 2'-Tosyl-2',3'-dihydro-1'h-spiro[cyclobutane-1,4'-isoquinoline]. These compounds were evaluated for their antitubercular activity. This research indicates the potential of such compounds in the development of new antitubercular pharmacophores (Hadda et al., 2007).
Biological Activity Assessment
Shirai et al. (1969, 1972, 1975) synthesized various derivatives of spiro-isoquinoline, including compounds structurally related to 2'-Tosyl-2',3'-dihydro-1'h-spiro[cyclobutane-1,4'-isoquinoline], for the purpose of testing their biological activity, particularly focusing on anti-cholinesterase activity. This work contributes to understanding the biological potential of these compounds (Shirai et al., 1969), (Shirai et al., 1972), (Shirai et al., 1975).
Novel Synthesis Approaches
Research conducted by Nikiforova et al. (2019) and Alizadeh et al. (2014) explored novel synthesis methods involving compounds related to 2'-Tosyl-2',3'-dihydro-1'h-spiro[cyclobutane-1,4'-isoquinoline]. These studies contribute to the advancement of synthetic methodologies for such complex spiro compounds, which could be pivotal in developing new pharmaceuticals (Nikiforova et al., 2019), (Alizadeh et al., 2014).
Cyclization and Rearrangement Studies
Kirmse et al. (1998) studied the rearrangements of spirocyclobutane-substituted cations, which are structurally relevant to 2'-Tosyl-2',3'-dihydro-1'h-spiro[cyclobutane-1,4'-isoquinoline]. Their work provides insights into the reaction mechanisms and potential applications in synthesizing novel compounds (Kirmse et al., 1998).
Structural and Chemical Properties
Studies by Aghekyan et al. (2015, 2019) focused on the synthesis of derivatives of N-methyl-6′,7′-dimethoxy-2′,3′-dihydro-1′H-spiro[cyclopentan-1,4′-isoquinoline]-1′-carboxamide, a compound similar to 2'-Tosyl-2',3'-dihydro-1'h-spiro[cyclobutane-1,4'-isoquinoline]. These studies contribute to understanding the structural and chemical properties of such spiro compounds (Aghekyan et al., 2015), (Aghekyan et al., 2019).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-(4-methylphenyl)sulfonylspiro[1,3-dihydroisoquinoline-4,1'-cyclobutane] | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2S/c1-15-7-9-17(10-8-15)23(21,22)20-13-16-5-2-3-6-18(16)19(14-20)11-4-12-19/h2-3,5-10H,4,11-14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQGNKSQHOZLYLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CC3=CC=CC=C3C4(C2)CCC4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.